[2-(1-Chloro-isoquinolin-6-yloxy)-ethyl]-dimethyl-amine

• Molecular Formula: C13H15ClN2O
• Molecular Weight: 250.72 g/mol
• IUPAC Name: 2-(1-chloroisoquinolin-6-yl)oxy-N,N-dimethylethanamine
• InChI: InChI=1S/C13H15ClN2O/c1-16(2)7-8-17-11-3-4-12-10(9-11)5-6-15-13(12)14/h3-6,9H,7-8H2,1-2H3
• InChI Key: OCNNJERWWPXETG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC2=C(C=C1)C(=NC=C2)Cl

Description

[2-(1-Chloro-isoquinolin-6-yloxy)-ethyl]-dimethyl-amine is a useful research compound. Its molecular formula is C13H15ClN2O and its molecular weight is 250.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-chloro-isoquinolin-6-ol (300 mg, 1.67 mmol) in acetonitrile (16 ml) was added (2-Chloro-ethyl)-dimethyl-amine (289 mg, 2.0 mmol) and cesium carbonate (1.2 g, 3.67 mmol). The reaction was stirred at 65° C. overnight. The solvent was removed and the residue dissolved in ethyl acetate. The organic solution was washed with saturated sodium bicarbonate, dried over magnesium sulfate and concentrated. The crude product was purified using reverse phase HPLC to afford 505 mg (83%) of [2-(1-chloro-isoquinolin-6-yloxy)-ethyl]-dimethyl-amine as a white amorphous solid. LCMS found 251.04 [M+H]+.